(4-Piperidin-1-ylcyclohexyl)amine dihydrochloride
Overview
Description
“(4-Piperidin-1-ylcyclohexyl)amine dihydrochloride” is a chemical compound with the CAS Number: 2108723-89-1 . It is available for purchase from various suppliers .
Molecular Structure Analysis
The molecular formula of “(4-Piperidin-1-ylcyclohexyl)amine dihydrochloride” is C11H24Cl2N2 . The InChI code is 1S/C11H22N2.2ClH/c12-10-4-6-11(7-5-10)13-8-2-1-3-9-13;;/h10-11H,1-9,12H2;2*1H/t10-,11-;; . For a detailed molecular structure, it’s recommended to refer to a reliable chemical database or resource.Physical And Chemical Properties Analysis
“(4-Piperidin-1-ylcyclohexyl)amine dihydrochloride” has a molecular weight of 255.23 . It is a solid at room temperature and should be stored in an inert atmosphere .Scientific Research Applications
- Piperidine derivatives have shown promise as potential anticancer agents. Researchers explore their effects on cancer cell growth, apoptosis, and metastasis inhibition .
- The piperidine nucleus contributes to antiviral properties. Scientists investigate its role in inhibiting viral replication and preventing infection .
- Piperidine-based compounds exhibit antimalarial activity. Researchers study their effectiveness against Plasmodium parasites, aiming for novel antimalarial drugs .
- The compound’s piperidine moiety may have antimicrobial properties. Investigations focus on its ability to combat bacterial and fungal infections .
- Piperidine derivatives could serve as analgesics. Scientists explore their impact on pain pathways and evaluate their efficacy .
- Piperidine-containing compounds are investigated for neuroprotective properties. Researchers study their potential in Alzheimer’s disease treatment .
Anticancer Properties
Antiviral Activity
Antimalarial Applications
Antimicrobial Effects
Analgesic Potential
Neuroprotective and Anti-Alzheimer’s Effects
These applications highlight the versatility of piperidine-based compounds and their potential impact on various health-related fields. Further research is essential to fully understand their mechanisms and optimize their therapeutic use . If you need more information or additional applications, feel free to ask! 😊
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
properties
IUPAC Name |
4-piperidin-1-ylcyclohexan-1-amine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2.2ClH/c12-10-4-6-11(7-5-10)13-8-2-1-3-9-13;;/h10-11H,1-9,12H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NNRJRWMCQFMAGP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2CCC(CC2)N.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H24Cl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Piperidin-1-ylcyclohexyl)amine dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[2-[(2-Aminoethyl)thio]ethyl]carbamic acid tert-butyl ester](/img/structure/B3115687.png)
![Bicyclo[1.1.1]pentan-1-ylmethanamine hydrochloride](/img/structure/B3115701.png)